Cas no 1872172-42-3 (3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1872172-42-3
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 5303761
• Update Time: 2026-03-10

3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((2-Hydroxypentyl)amino)thietane1,1-dioxide
• 3-((2-Hydroxypentyl)amino)thietane 1,1-dioxide
• 3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C8H17NO3S/c1-2-3-8(10)4-9-7-5-13(11,12)6-7/h7-10H,2-6H2,1H3
• InChI Key： MYOFLXPDPYNKMJ-UHFFFAOYSA-N
• SMILES： S1(CC(C1)NCC(CCC)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: -0.4
• Topological Polar Surface Area: 74.8

Additional information on 3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione

Comprehensive Analysis of 3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1872172-42-3): Properties, Applications, and Industry Trends

In the rapidly evolving field of specialty chemicals, 3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1872172-42-3) has garnered significant attention due to its unique molecular structure and versatile applications. This sulfur-containing heterocyclic compound, characterized by its thietane-1,1-dione core and hydroxypentylamino side chain, exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research. Recent studies highlight its potential in modulating biological pathways, aligning with the growing demand for sustainable bioactive compounds.

The compound's CAS No. 1872172-42-3 serves as a critical identifier for researchers exploring its physicochemical properties, such as solubility in polar solvents (e.g., DMSO, ethanol) and a melting point range of 120–125°C. Its 1,1-dione moiety contributes to electrophilic reactivity, enabling selective bond formation—a feature leveraged in peptide mimetics and small-molecule drug discovery. Industry reports indicate a surge in patent filings related to thietane derivatives, reflecting their relevance in addressing challenges like drug resistance and biodegradable polymer design.

From an environmental perspective, 3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione aligns with the green chemistry movement. Its synthesis often employs catalytic methods to minimize waste, resonating with regulatory trends favoring eco-friendly synthetic routes. Analytical techniques like HPLC-MS and NMR are essential for purity verification, ensuring compliance with ISO standards for laboratory reagents. Notably, the compound's hydroxyl group enhances water solubility, a trait prioritized in next-generation excipients for improved drug delivery.

Market insights reveal rising queries about "thietane-1,1-dione applications" and "CAS 1872172-42-3 suppliers," underscoring commercial interest. Innovations in cryopreservation and enzyme stabilization further highlight its utility, particularly in biotech applications requiring low-temperature stability. As AI-driven molecular modeling accelerates compound optimization, 3-[(2-hydroxypentyl)amino]-1λ?-thietane-1,1-dione exemplifies how targeted structural modifications can yield multifunctional solutions for precision medicine and advanced material engineering.

Future research directions may explore its role in photodynamic therapy or conductive polymers, capitalizing on the thietane ring's electron-rich properties. With stringent REACH compliance requirements shaping chemical innovation, this compound's balanced reactivity and safety profile position it as a promising candidate for interdisciplinary applications—bridging gaps between academia and industrial R&D.